2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide

• IUPAC Name: 2-[5-chloro-4-[2-(cyclopropylamino)-2-oxoethyl]sulfanyl-6-oxopyridazin-1-yl]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C19H21ClN4O3S/c1-11-3-6-14(12(2)7-11)23-16(25)9-24-19(27)18(20)15(8-21-24)28-10-17(26)22-13-4-5-13/h3,6-8,13H,4-5,9-10H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: XPVROIFGWQQNQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C(=C(C=N2)SCC(=O)NC3CC3)Cl)C
• Molecular Formula: C19H21ClN4O3S
• Molecular Weight: 420.9 g/mol

Description

2-((5-chloro-1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-6-oxo-1,6-dihydropyridazin-4-yl)thio)-N-cyclopropylacetamide is a useful research compound. Its molecular formula is C19H21ClN4O3S and its molecular weight is 420.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the synthesis of novel heterocyclic compounds by reacting various chemical precursors, which can lead to the development of compounds with antimicrobial, antifungal, and anticonvulsant activities. For example, Sayed et al. (2003) explored the reaction of specific acids with antipyrin to yield pyridazinone derivatives with antimicrobial and antifungal properties (Sayed et al., 2003). Similarly, Sharma et al. (2013) synthesized a series of compounds evaluated for anticonvulsant activity and muscle relaxant activity, showing significant potential compared to standard drugs (Sharma et al., 2013).

Antimicrobial and Antitumor Activities

The research also extends to the synthesis of compounds with potential antimicrobial and antitumor activities. Shah et al. (2001) synthesized imidazolinone derivatives evaluated for their antibacterial activity against various bacteria, indicating the importance of bulky lipophilic groups for enhanced activity (Shah et al., 2001). Another study by Mistry et al. (2009) involved the synthesis of thiazolidinone and acetidinone derivatives, showcasing their antimicrobial efficacy against a range of micro-organisms, underlining the potential of these compounds in treating infections (Mistry et al., 2009).

Role in Antioxidant and Anti-inflammatory Activities

Research also highlights the antioxidant and anti-inflammatory potentials of synthesized compounds. Hamama et al. (2013) reported on the synthesis of thiadiazole derivatives, evaluating their cytotoxicity and antioxidant activities, which revealed promising activities that could be harnessed for therapeutic purposes (Hamama et al., 2013).